Cas no 1864917-85-0 (Carbonochloridic acid, 2-chloro-5-fluorophenyl ester)

• Product Name: Carbonochloridic acid, 2-chloro-5-fluorophenyl ester
• CAS No: 1864917-85-0
• MF: C₇H₃Cl₂FO₂
• MW: 209.001923799515
• CID: 5246862
• PubChem ID: 130501645
• Update Time: 2026-03-09

Carbonochloridic acid, 2-chloro-5-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 2-chloro-5-fluorophenyl ester

• Inchi： 1S/C7H3Cl2FO2/c8-5-2-1-4(10)3-6(5)12-7(9)11/h1-3H
• InChI Key： SOYBTSMTFAJZAV-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=CC(F)=CC=C1Cl)=O

Additional information on Carbonochloridic acid, 2-chloro-5-fluorophenyl ester

Comprehensive Overview of Carbonochloridic acid, 2-chloro-5-fluorophenyl ester (CAS No. 1864917-85-0)

Carbonochloridic acid, 2-chloro-5-fluorophenyl ester (CAS No. 1864917-85-0) is a specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This compound, often referred to as a key intermediate in organic synthesis, has garnered significant attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for 2-chloro-5-fluorophenyl carbonochloridate or CAS 1864917-85-0 supplier to source high-purity samples for experimental purposes.

The growing interest in fluorinated aromatic compounds has propelled the demand for Carbonochloridic acid, 2-chloro-5-fluorophenyl ester. Fluorinated compounds are pivotal in modern drug discovery, as they enhance metabolic stability and bioavailability. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized. Searches for fluorophenyl ester applications or chloro-fluoro compound synthesis reflect the compound's relevance in cutting-edge research.

From a structural perspective, CAS 1864917-85-0 features a chloro-fluoro-substituted phenyl ring, which contributes to its reactivity in nucleophilic substitution reactions. This makes it invaluable for constructing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs). Queries like how to synthesize 2-chloro-5-fluorophenyl ester or carbonochloridic acid derivatives highlight the technical curiosity surrounding this compound.

In addition to its pharmaceutical applications, Carbonochloridic acid, 2-chloro-5-fluorophenyl ester is explored in material science for designing advanced polymers and specialty coatings. Its ability to act as a coupling agent or crosslinker has led to increased searches for high-performance materials and functionalized monomers. The compound's stability under controlled conditions further enhances its utility in industrial R&D.

Quality and safety are paramount when handling CAS 1864917-85-0. Reputable suppliers emphasize analytical purity and provide detailed spectroscopic data (e.g., NMR, HPLC) to ensure compliance with research standards. Common search terms such as 2-chloro-5-fluorophenyl ester safety data or CAS 1864917-85-0 MSDS underscore the need for reliable documentation.

Looking ahead, the demand for Carbonochloridic acid, 2-chloro-5-fluorophenyl ester is expected to rise, driven by innovations in precision medicine and agrochemical formulations. Its role in catalysis and ligand design also positions it as a compound of interest for academic and industrial chemists alike. As synthetic methodologies evolve, this compound will likely remain a cornerstone in heterocyclic chemistry and molecular engineering.